Cas no 1890419-27-8 (1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol)

1-{3-Fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol is a fluorinated cyclopropanol derivative characterized by its unique structural features, including a trifluoromethyl and fluorine substituents on the phenyl ring. This compound exhibits enhanced stability and lipophilicity due to the presence of fluorine atoms, making it valuable in pharmaceutical and agrochemical research. The cyclopropanol moiety contributes to steric constraints, which can influence binding interactions in bioactive molecules. Its synthetic versatility allows for further functionalization, enabling applications in drug discovery and material science. The electron-withdrawing effects of the trifluoromethyl group may also improve metabolic resistance, enhancing its utility as an intermediate in the development of specialized fine chemicals.
1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol structure
1890419-27-8 structure
Product Name:1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol
CAS No:1890419-27-8
MF:C11H10F4O
MW:234.190117359161
CID:6507051
PubChem ID:117117562
Update Time:2025-05-21

1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol
    • 1-{[3-fluoro-5-(trifluoromethyl)phenyl]methyl}cyclopropan-1-ol
    • 1890419-27-8
    • EN300-1959702
    • Inchi: 1S/C11H10F4O/c12-9-4-7(6-10(16)1-2-10)3-8(5-9)11(13,14)15/h3-5,16H,1-2,6H2
    • InChI Key: CMJVOYKJTHJIET-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(F)(F)F)C=C(C=1)CC1(CC1)O

Computed Properties

  • Exact Mass: 234.06677759g/mol
  • Monoisotopic Mass: 234.06677759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2Ų

1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol Pricemore >>

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1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol Related Literature

Additional information on 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol

Recent Advances in the Study of 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol (CAS: 1890419-27-8)

The compound 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol (CAS: 1890419-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol, emphasizing its efficient production through cyclopropanation reactions involving fluorinated phenylmethyl precursors. The incorporation of fluorine atoms and the trifluoromethyl group has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

Pharmacological investigations have revealed that 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol exhibits notable activity as a modulator of specific biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Preliminary in vitro and in vivo studies suggest that this compound may have potential applications in the treatment of inflammatory diseases and central nervous system (CNS) disorders, although further validation is required.

In addition to its pharmacological properties, recent research has explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its biological activity, providing valuable insights for the design of more potent and selective derivatives. Computational modeling and docking studies have further elucidated its binding interactions with target proteins, supporting its potential as a lead compound for drug discovery.

Despite these promising findings, challenges remain in the development of 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol as a therapeutic agent. Issues such as optimal dosing, toxicity profiles, and formulation stability need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-{3-fluoro-5-(trifluoromethyl)phenylmethyl}cyclopropan-1-ol (CAS: 1890419-27-8) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising pharmacological activities position it as a potential candidate for the development of novel therapeutics. Continued research and development efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its clinical translation.

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